Cas no 2138366-07-9 (4-(Iodomethyl)-4-(oxan-4-yloxy)oxane)

• Product Name: 4-(Iodomethyl)-4-(oxan-4-yloxy)oxane
• CAS No: 2138366-07-9
• MF: C₁₁H₁₉IO₃
• MW: 326.171236276627
• CID: 5788536
• PubChem ID: 165476546
• Update Time: 2023-12-26

4-(Iodomethyl)-4-(oxan-4-yloxy)oxane Chemical and Physical Properties

Names and Identifiers

• 2138366-07-9
• EN300-1133143
• 4-(iodomethyl)-4-(oxan-4-yloxy)oxane
• 4-(Iodomethyl)-4-(oxan-4-yloxy)oxane

• Inchi： 1S/C11H19IO3/c12-9-11(3-7-14-8-4-11)15-10-1-5-13-6-2-10/h10H,1-9H2
• InChI Key： XKOXKWLNWQRZIT-UHFFFAOYSA-N
• SMILES： ICC1(CCOCC1)OC1CCOCC1

Computed Properties

• Exact Mass: 326.03789g/mol
• Monoisotopic Mass: 326.03789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 27.7Ų